5-(4-Methoxy-phenyl)-4-(3-trifluoromethyl-phenyl)-4H-[1,2,4]triazole-3-thiol

• IUPAC Name: 3-(4-methoxyphenyl)-4-[3-(trifluoromethyl)phenyl]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C16H12F3N3OS/c1-23-13-7-5-10(6-8-13)14-20-21-15(24)22(14)12-4-2-3-11(9-12)16(17,18)19/h2-9H,1H3,(H,21,24)
• InChI Key: UAJGAJITULZZIW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NNC(=S)N2C3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C16H12F3N3OS
• Molecular Weight: 351.3 g/mol

Description

5-(4-Methoxy-phenyl)-4-(3-trifluoromethyl-phenyl)-4H-[1,2,4]triazole-3-thiol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a heterocyclic compound that belongs to the family of triazole derivatives.

Scientific Research Applications

Chemical Synthesis and Characterization

5-(4-Methoxy-phenyl)-4-(3-trifluoromethyl-phenyl)-4H-[1,2,4]triazole-3-thiol and its derivatives have been synthesized and characterized through various chemical processes. The compound was alkylated in alkaline conditions, leading to the formation of secondary alcohols with an asymmetric carbon. These new compounds were characterized by IR, 1D and 2D NMR spectroscopy, and elemental analysis (Wurfer & Badea, 2021).

Chemical Modification and Biological Activity

The compound's chemical structure has been modified through a series of reactions to explore its potential in inhibiting cholinesterase enzymes, with some derivatives exhibiting significant inhibitory potential. In vitro and in silico studies have substantiated these findings, highlighting the compound's potential in enzymatic and anti-proliferative activities (Arfan et al., 2018).

Applications in Synthesis of Other Derivatives

The compound has been used as a precursor in synthesizing a variety of derivatives, indicating its versatility in chemical synthesis. These derivatives have been characterized and assessed for their potential biological activities, offering a broad scope for future research in medicinal chemistry (Bayrak et al., 2009).

Photometric and Quantum Chemical Studies

Photometric studies of complexes involving derivatives of this compound have been carried out, indicating potential applications in analytical chemistry. Furthermore, quantum chemical studies have been conducted to understand the corrosion inhibition performance of related benzimidazole derivatives, suggesting applications in material science (Bheshdadia et al., 2009; Yadav et al., 2013) (Yadav et al., 2013).